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Compound of Interest

Compound Name:
4-Fluoro-D-phenylalanine

hydrochloride

Cat. No.: B045540 Get Quote

Comprehensive Safety and Handling Guide: 4-
Fluoro-D-phenylalanine Hydrochloride
This guide provides essential safety, handling, and disposal protocols for 4-Fluoro-D-
phenylalanine hydrochloride, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Fluoro-D-phenylalanine hydrochloride is

presented below. This information is crucial for safe handling and storage.
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Property Value Citations

Molecular Formula C₉H₁₁ClFNO₂ [1]

Molecular Weight 219.64 g/mol [1]

Appearance White powder or shiny flakes [1]

Melting Point 245 °C (decomposes) [2][3]

Solubility

Slightly soluble in water (< 1

mg/mL at 70°F). Soluble in

DMSO (55 mg/mL),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone.

[1][4][5]

Optical Activity [α]23/D +11°, c = 1 in H₂O [2][3]

Storage Temperature

Store in a cool, dry, well-

ventilated place.

Recommended storage at

-20°C for long-term stability.

[5][6]

Hazard Identification and Personal Protective
Equipment (PPE)
While comprehensive toxicological data for 4-Fluoro-D-phenylalanine hydrochloride is

limited, it is classified as acutely toxic if swallowed.[2][3] Due to the presence of a fluorine atom,

caution is advised, and handling procedures for similar fluorinated compounds should be

considered.[1]

GHS Hazard Classification
Pictogram: GHS06 (Skull and Crossbones)[2][3]

Signal Word: Danger[2][3]

Hazard Statements: H301 (Toxic if swallowed)[2][3]

Precautionary Statements: P264, P270, P301 + P310, P405, P501[2][3]
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Recommended Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to minimize exposure and ensure a safe laboratory

environment.

PPE Category Specification Rationale Citations

Eye Protection

Chemical safety

goggles or a face

shield.

Protects eyes from

dust particles and

potential splashes of

solutions.

[7][8]

Hand Protection

Nitrile gloves. For

prolonged or repeated

contact, consider

double-gloving.

Provides a barrier

against skin contact.
[7][8]

Respiratory Protection

NIOSH-approved N95

respirator or

equivalent.

Prevents inhalation of

the powdered

compound, especially

during weighing and

transfer.

[7][8]

Body Protection
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.

[7][8]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for minimizing exposure risks and

maintaining the integrity of the compound.

Experimental Workflow for Handling 4-Fluoro-D-
phenylalanine hydrochloride
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Preparation

Handling

Post-Handling

Don appropriate PPE (gloves, lab coat, safety goggles, respirator)

Work within a certified chemical fume hood

Prepare a clean, designated workspace

Have spill cleanup materials readily available

Use a dedicated, clean spatula for transfer

Proceed to Handling

Carefully open the container

Weigh the desired amount onto weighing paper or into a suitable container

Slowly add the solid to the solvent to avoid splashing

Securely close the main container

Proceed to Post-Handling

Clean and decontaminate all reusable equipment

Dispose of contaminated disposable items as hazardous waste

Wash hands thoroughly after completing the task

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Fluoro-D-phenylalanine hydrochloride.
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First Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First Aid Procedure Citations

Ingestion

If swallowed, immediately call

a POISON CENTER or

doctor/physician. Rinse mouth.

[9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[9]

Skin Contact

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

Take off contaminated clothing

and wash it before reuse.

[9]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[9]

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and accidental exposure.

Spill Response
Small Spills: For solid material, dampen with an inert solvent (e.g., toluene) to prevent dust

formation.[10] Carefully transfer the dampened material to a suitable, sealed container for
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disposal.[10] Use absorbent paper dampened with the solvent to clean up any remaining

material.[10]

Large Spills: Evacuate the area and increase ventilation. Prevent the spill from entering

drains.[11] Wear appropriate PPE, including respiratory protection.[11]

Decontamination: Solvent-wash all contaminated surfaces, followed by washing with a soap

and water solution.[10]

Disposal Protocol
As a halogenated organic compound, 4-Fluoro-D-phenylalanine hydrochloride and any

contaminated materials must be disposed of as hazardous waste.

Waste Segregation

Containment

Final Disposal

Contaminated Solid Waste (gloves, weighing paper, etc.)

Designated, labeled hazardous waste container for halogenated organic solids

Unused Solutions

Designated, labeled hazardous waste container for halogenated organic liquids

Expired/Unused Solid Compound

Original or suitable, labeled waste container

Consult Institutional Environmental Health & Safety (EHS) for specific guidelines

Dispose through an authorized hazardous waste disposal facility

Click to download full resolution via product page

Caption: Disposal plan for 4-Fluoro-D-phenylalanine hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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